N-{[3-chloro-5-(trifluoromethyl)pyridin-2-yl]methyl}-2-(trifluoromethyl)benzamide

• IUPAC Name: N-[[3-chloro-5-(trifluoromethyl)pyridin-2-yl]methyl]-2-(trifluoromethyl)benzamide
• InChI: InChI=1S/C15H9ClF6N2O/c16-11-5-8(14(17,18)19)6-23-12(11)7-24-13(25)9-3-1-2-4-10(9)15(20,21)22/h1-6H,7H2,(H,24,25)
• InChI Key: ZJKUIWDREXBGCG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C(=O)NCC2=C(C=C(C=N2)C(F)(F)F)Cl)C(F)(F)F
• Molecular Formula: C15H9ClF6N2O
• Molecular Weight: 382.69 g/mol

Description

“N-{[3-chloro-5-(trifluoromethyl)pyridin-2-yl]methyl}-2-(trifluoromethyl)benzamide” is a chemical compound with potential applications in diverse scientific research due to its unique properties and structural composition. It is a derivative of trifluoromethylpyridine (TFMP), which is used as a chemical intermediate for the synthesis of several crop-protection products.

Scientific Research Applications

Agrochemicals

• Crop Protection : TFMP derivatives play a crucial role in safeguarding crops from pests. .

Pharmaceuticals

• Drug Development : Several TFMP derivatives find applications in the pharmaceutical industry. .

Veterinary Products

• Animal Health : Two veterinary products containing the TFMP moiety have received market approval. .

Antimicrobial Potential

• .

Fungicidal Activity

• Pyrimidinamine Compounds : The optimal structure of the pyridine group, specifically 5-CF3, contributes to the fungicidal activity of related compounds. .

Synthetic Intermediates

• One-Step Synthesis : TFMP derivatives serve as intermediates in the synthesis of other valuable compounds. .

Mechanism of Action

Target of Action

Similar compounds with trifluoromethylpyridine (tfmp) motifs have been used in the agrochemical and pharmaceutical industries . They are thought to interact with various targets, depending on the specific derivative and its application .

Mode of Action

Tfmp derivatives are known to exhibit their biological activities due to the unique physicochemical properties of the fluorine atom and the unique characteristics of the pyridine moiety . The trifluoromethyl group in particular is an important subgroup of fluorinated compounds .

Biochemical Pathways

Tfmp derivatives are known to have a wide range of applications, suggesting they may interact with multiple biochemical pathways .

Pharmacokinetics

The presence of the trifluoromethyl group can influence the pharmacokinetic properties of a compound, potentially enhancing its bioavailability .

Result of Action

Tfmp derivatives have been used in the protection of crops from pests and in the pharmaceutical and veterinary industries , suggesting they have significant biological activity.

Synthesis routes and methods

Procedure details

A solution of (3-chloro-5-trifluoromethyl-2-pyridyl)methylamine (0.35 g) in dry ether (2 ml) was added to a solution of 2-trifluoromethylbenzoyl chloride (0.39 g) and triethylamine (0.27 ml) in dry ether (5 ml) and the mixture stirred overnight. Water (20 ml) and ethyl acetate (10 ml) were added and the organic phase was separated and washed with aqueous sodium hydrogen carbonate, dried and evaporated under reduced pressure. The residue was purified by silica gel chromatography to give the title product, m.p. 127-30° C.